5-(3-Aminophenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(3-aminophenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H9N3O/c11-9-3-1-2-7(4-9)8-5-12-10(14)13-6-8/h1-6H,11H2,(H,12,13,14)
• InChI Key: JHRHEJAWJNCGJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CNC(=O)N=C2
• Molecular Formula: C10H9N3O
• DSSTOX Substance ID: DTXSID70686779
• Molecular Weight: 187.20 g/mol
• CAS RN: 1111109-04-6

Description

5-(3-Aminophenyl)-2-hydroxypyrimidine, also known as 5-AP-2-HP, is a synthetic pyrimidine-based compound that has been studied for its potential applications in various scientific research fields. It has been used in various biochemical and physiological experiments, as well as in drug discovery and development. 5-AP-2-HP has been studied for its ability to bind to various proteins, enzymes, and other molecules, and its potential to act as an inhibitor of certain biochemical pathways.

Scientific Research Applications

5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% has been studied for its potential applications in various scientific research fields. It has been used as a tool to study the structure and function of proteins, enzymes, and other molecules. It has also been studied for its potential to act as an inhibitor of certain biochemical pathways. In addition, 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% has been studied as a potential drug candidate, as it has been shown to bind to various proteins and enzymes, and has the potential to be used in drug discovery and development.

Mechanism of Action

The mechanism of action of 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% is not yet fully understood. However, it has been shown to bind to various proteins and enzymes, and has the potential to act as an inhibitor of certain biochemical pathways. It is thought that 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% binds to specific amino acid residues on proteins and enzymes, and thus blocks the activity of these molecules. In addition, 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% has been shown to interact with other molecules, such as ATP and NADPH, and has the potential to act as a modulator of biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% are not yet fully understood. However, it has been studied for its potential to act as an inhibitor of certain biochemical pathways, and as a modulator of other biochemical pathways. In addition, 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% has been studied for its potential to bind to various proteins and enzymes, and its potential to act as an inhibitor of certain biochemical pathways.

Advantages and Limitations for Lab Experiments

5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% has several advantages for use in laboratory experiments. It is relatively simple to synthesize, and can be achieved in a yield of up to 95%. In addition, it is relatively stable, and can be stored for long periods of time without degradation. However, there are some limitations to its use in laboratory experiments. 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% is not water-soluble, which can make it difficult to use in certain experiments. In addition, it is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The potential applications of 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% are numerous, and there are many future directions for research. One potential area of research is the development of new inhibitors and modulators of biochemical pathways. In addition, further research could be done to understand the mechanism of action of 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95%, and to develop new methods of synthesis. Another potential area of research is the development of new drugs based on 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95%, as it has been shown to bind to various proteins and enzymes and has the potential to be used in drug discovery and development. Finally, further research could be done to investigate the potential therapeutic applications of 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95%, such as its potential to treat certain diseases and disorders.

Synthesis Methods

The synthesis of 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% is relatively simple and can be achieved through the reaction of 3-aminophenol with 2-hydroxypyrimidine in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces 5-(3-Aminophenyl)-2-hydroxypyrimidine, 95% in a yield of up to 95%. The reaction can be carried out in a variety of solvents, such as ethanol, methanol, and isopropanol.